Cas no 1361735-73-0 (2-(Chloromethyl)-4-(difluoromethyl)-3-methylpyridine-5-carboxylic acid)

• Product Name: 2-(Chloromethyl)-4-(difluoromethyl)-3-methylpyridine-5-carboxylic acid
• CAS No: 1361735-73-0
• MF: C₉H₈ClF₂NO₂
• MW: 235.615128517151
• CID: 4933428
• Update Time: 2025-06-11

2-(Chloromethyl)-4-(difluoromethyl)-3-methylpyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-4-(difluoromethyl)-3-methylpyridine-5-carboxylic acid

• Inchi： 1S/C9H8ClF2NO2/c1-4-6(2-10)13-3-5(9(14)15)7(4)8(11)12/h3,8H,2H2,1H3,(H,14,15)
• InChI Key： QWUBIMPETDAKEZ-UHFFFAOYSA-N
• SMILES： ClCC1C(C)=C(C(F)F)C(C(=O)O)=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 240
• XLogP3: 1.8
• Topological Polar Surface Area: 50.2

Additional information on 2-(Chloromethyl)-4-(difluoromethyl)-3-methylpyridine-5-carboxylic acid

Introduction to 2-(Chloromethyl)-4-(difluoromethyl)-3-methylpyridine-5-carboxylic Acid (CAS No. 1361735-73-0)

2-(Chloromethyl)-4-(difluoromethyl)-3-methylpyridine-5-carboxylic acid, identified by its CAS number 1361735-73-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the pyridine family, a heterocyclic aromatic organic compound characterized by a six-membered ring containing one nitrogen atom. The unique structural features of 2-(Chloromethyl)-4-(difluoromethyl)-3-methylpyridine-5-carboxylic acid make it a valuable intermediate in the synthesis of various biologically active molecules.

The presence of both chloromethyl and difluoromethyl substituents in the molecule imparts distinct chemical properties that are highly useful in medicinal chemistry. The chloromethyl group serves as a versatile handle for further functionalization, enabling the attachment of various pharmacophores. In contrast, the difluoromethyl group is known to enhance metabolic stability and binding affinity, making it a popular choice in drug design. These attributes have positioned this compound as a key building block in the development of novel therapeutic agents.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting complex biological pathways. Among these pathways, kinases have emerged as critical therapeutic targets due to their involvement in numerous diseases, including cancer. The pyridine scaffold is particularly well-suited for kinase inhibition due to its ability to mimic ATP binding pockets. Researchers have leveraged the structural versatility of 2-(Chloromethyl)-4-(difluoromethyl)-3-methylpyridine-5-carboxylic acid to design potent kinase inhibitors.

A notable example of its application is in the development of tyrosine kinase inhibitors (TKIs), which are widely used in the treatment of various cancers. The combination of the chloromethyl and difluoromethyl groups allows for precise tuning of electronic and steric properties, optimizing interactions with the target enzyme. Recent studies have demonstrated that derivatives of this compound exhibit promising inhibitory activity against mutant forms of kinases associated with resistance to existing therapies.

The synthetic utility of 2-(Chloromethyl)-4-(difluoromethyl)-3-methylpyridine-5-carboxylic acid extends beyond kinase inhibition. Its structural motif has been incorporated into molecules targeting other therapeutic areas, such as infectious diseases and inflammatory disorders. For instance, researchers have utilized this compound as a precursor in the synthesis of antiviral agents, where the pyridine core contributes to binding affinity and selectivity against viral enzymes.

The incorporation of fluorine atoms, particularly in the form of difluoromethyl groups, is a well-established strategy in drug discovery to improve pharmacokinetic properties. The electron-withdrawing nature of fluorine enhances lipophilicity and metabolic stability, while also influencing conformational flexibility. These effects are crucial for achieving optimal drug-like characteristics, including solubility, bioavailability, and resistance to enzymatic degradation.

In conclusion, 2-(Chloromethyl)-4-(difluoromethyl)-3-methylpyridine-5-carboxylic acid (CAS No. 1361735-73-0) represents a compelling tool for medicinal chemists seeking to develop novel therapeutics. Its unique structural features and synthetic flexibility make it an indispensable intermediate in the pursuit of next-generation drugs targeting diverse diseases. As research continues to uncover new biological targets and mechanisms, compounds like this are poised to play an increasingly pivotal role in advancing therapeutic innovation.